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Compound of Interest

Compound Name: Boc-DL-Phg-OH

Cat. No.: B2609403 Get Quote

Essential Safety and Handling Guide for Boc-DL-
Phg-OH
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Boc-DL-Phg-OH (CAS No: 3601-66-9). Adherence to these

guidelines is critical for ensuring laboratory safety and procedural accuracy.

Chemical Safety and Hazard Information
Boc-DL-Phg-OH, also known as N-Boc-DL-phenylglycine, is a solid, N-Boc protected amino

acid derivative commonly used in peptide synthesis and pharmaceutical research. While some

suppliers classify this chemical as non-hazardous under OSHA 2012 standards, others indicate

potential hazards.[1][2] The European Chemicals Agency (ECHA) and other suppliers have

classified it with the following hazard statements: H315 (Causes skin irritation), H319 (Causes

serious eye irritation), and H335 (May cause respiratory irritation).[3] Due to this conflicting

information, it is imperative to handle this compound with appropriate caution, assuming it to be

hazardous.
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Property Value Source

Chemical Formula C₁₃H₁₇NO₄

Molecular Weight 251.28 g/mol

Physical Form White to off-white solid/powder

Melting Point 83-107 °C

Storage Temperature
2-8°C, sealed in a dry

environment

Hazard Statements H302, H315, H319, H335

Precautionary Statements P261, P305+P351+P338

Acute Toxicity (LD50) No data available

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against potential exposure. The

minimum required PPE for handling Boc-DL-Phg-OH includes:

Eye and Face Protection: Wear chemical safety goggles conforming to EN166 (EU) or

NIOSH (US) standards. A face shield should be worn in addition to goggles whenever there

is a significant splash hazard.

Hand Protection: Chemical-resistant nitrile gloves are required. Gloves must be inspected

before use and changed immediately if contaminated.

Body Protection: A standard laboratory coat must be worn and kept buttoned to protect

clothing and skin.

Respiratory Protection: Due to the powdered nature of the compound and the potential for

respiratory irritation (H335), work should be conducted in a well-ventilated area, preferably

within a chemical fume hood. If dust is generated, a NIOSH-approved N95 respirator or

higher is necessary.

Footwear: Closed-toe shoes that fully cover the foot are mandatory in the laboratory.
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Operational Plan: Safe Handling and First Aid
Engineering Controls:

Always handle Boc-DL-Phg-OH in a certified chemical fume hood to minimize inhalation

exposure.

Use process enclosures or local exhaust ventilation for any procedures that may generate

dust.

Safe Handling Practices:

Avoid contact with skin, eyes, and clothing.

Avoid breathing dust.

Weigh the chemical in a fume hood or a ventilated balance enclosure.

Keep the container tightly closed when not in use.

Wash hands thoroughly after handling.

First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms occur.

In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water

for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation

persists.

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

also under the eyelids. Remove contact lenses, if present and easy to do. Continue rinsing.

Seek immediate medical attention.

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and drink plenty of water afterward. Seek medical attention.
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Experimental Protocol: Peptide Coupling
This protocol provides a general methodology for a standard peptide coupling reaction using

Boc-DL-Phg-OH. Reagent quantities are representative and should be adjusted based on the

specific reaction scale.

Materials:

Boc-DL-Phg-OH

Amino acid ester hydrochloride (e.g., H-Ala-OMe·HCl)

Coupling Reagent: Dicyclohexylcarbodiimide (DCC) or HBTU

Additive: 1-Hydroxybenzotriazole (HOBt)

Base: Diisopropylethylamine (DIPEA) or N-methylmorpholine (NMM)

Anhydrous solvents: Dichloromethane (DCM) or Dimethylformamide (DMF)

Procedure (DCC/HOBt Method):

Preparation: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve Boc-DL-Phg-OH (1.0 eq) and HOBt (1.1 eq) in anhydrous DCM or DMF.

Addition of Amine: Add the amino acid ester hydrochloride (1.0 eq) and a tertiary base such

as NMM or DIPEA (1.0-1.2 eq) to the solution.

Cooling: Cool the reaction mixture to 0°C in an ice bath.

Coupling: Add a solution of DCC (1.1 eq) in anhydrous DCM dropwise to the reaction mixture

while stirring.

Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours.

Monitoring: Monitor the reaction progress using Thin-Layer Chromatography (TLC).

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b2609403?utm_src=pdf-body
https://www.benchchem.com/product/b2609403?utm_src=pdf-body
https://www.benchchem.com/product/b2609403?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2609403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Work-up: Once the reaction is complete, filter off the precipitated dicyclohexylurea (DCU)

byproduct. Wash the filtrate with an acidic solution (e.g., 1M HCl), a basic solution (e.g.,

saturated NaHCO₃), and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and

concentrate under reduced pressure. Purify the crude product by silica gel column

chromatography.

Disposal Plan
All chemical waste must be disposed of in accordance with federal, state, and local

environmental regulations.

Waste Identification and Segregation:

Identify waste containing Boc-DL-Phg-OH as a non-halogenated solid organic waste.

This waste stream must be segregated from aqueous, halogenated, and inorganic waste

streams.

Containerization and Labeling:

Use a dedicated, clearly labeled, and sealable container for solid chemical waste.

The label must include the full chemical name, "Boc-DL-Phg-OH," and appropriate hazard

warnings (e.g., "Irritant").

Contaminated lab supplies (e.g., gloves, weighing paper, paper towels) should be double-

bagged, labeled as hazardous waste, and disposed of in the solid chemical waste container.

Disposal Procedure:

Store the sealed waste container in a designated hazardous waste storage area, away from

incompatible materials.

Do not dispose of this chemical down the drain or in the regular trash.
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Arrange for pickup and disposal by a licensed chemical waste management company.

Consult your institution's Environmental Health and Safety (EHS) department for specific

procedures.

Diagrams
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Safe Handling Workflow for Boc-DL-Phg-OH
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Click to download full resolution via product page

Caption: Workflow for safely handling Boc-DL-Phg-OH from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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